Cas no 1021051-91-1 (N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 1021051-91-1
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5989496
• PubChem ID: 45284032
• Update Time: 2025-06-08

N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1021051-91-1
• N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• AKOS024495466
• N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• VU0633747-1
• F5079-0068

• Inchi： 1S/C16H13N3O4S/c20-15(10-3-4-12-13(8-10)22-6-5-21-12)17-16-19-18-14(23-16)9-11-2-1-7-24-11/h1-4,7-8H,5-6,9H2,(H,17,19,20)
• InChI Key： OYISWCJGZNWVCD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NN=C(NC(C2C=CC3=C(C=2)OCCO3)=O)O1

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Additional information on N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1021051-91-1): An Overview

N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 1021051-91-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodioxine derivatives, which are known for their diverse biological activities and pharmacological properties.

The core structure of N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide consists of a 1,4-benzodioxine ring fused with a 1,3,4-oxadiazole moiety. The presence of the thiophene substituent on the oxadiazole ring adds to the compound's complexity and contributes to its unique chemical and biological properties. Recent studies have highlighted the importance of such structural features in modulating the compound's activity and selectivity.

In the realm of medicinal chemistry, N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been explored for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. This makes it a potential candidate for further development in cancer therapy.

The pharmacokinetic properties of N-{5-[(thiophen-2-y)methyl]-1,3,4-oxadiazol-2-y}l-2,3-dihydro-1,4-benzodioxine-6-carboxamide

have also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-{5-[(thiophen-2-y)methyl]-1,3,4-oxadiazol-2-y}l-2,3-dihydro-1,4-benzodioxine-6-carboxamide

has been evaluated for its safety profile. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. This is an important consideration for advancing the compound into clinical trials.

The synthesis of N-{5-[(thiophen-2-y)methyl]-1,3,4-oxadiazol-2-y}-l-2,3-dihydr1,4-benzodioxine-6-carboxamide

involves several steps and requires careful optimization to achieve high yields and purity. The synthetic route typically starts with the formation of the 1,4-benzodioxine core followed by functionalization with the oxadiazole moiety and thiophene substituent. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound.

In conclusion, N-{5-[(thiophen-2-y)methyl]-1,3,4-oxadiazol-2-y}-2,3-dihydr1,4-benzodioxine-6-carboxamide

(CAS No. 1021051-91-1) is a promising compound with a wide range of potential applications in medicine. Its unique structural features contribute to its diverse biological activities, making it a valuable lead for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.